N-(3-chlorophenyl)-2-(thiophene-3-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-2-(thiophene-3-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
• InChI: InChI=1S/C18H15ClN4O2S2/c19-12-2-1-3-13(8-12)20-18(25)23-6-4-14-15(9-23)27-17(21-14)22-16(24)11-5-7-26-10-11/h1-3,5,7-8,10H,4,6,9H2,(H,20,25)(H,21,22,24)
• InChI Key: CCUQPZZDLZKQON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=CSC=C3)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C18H15ClN4O2S2
• Molecular Weight: 418.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a chlorophenyl group, a thiophene carboxamido group, and a dihydrothiazolo pyridine carboxamide group. These groups suggest that the compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would be expected to have a large number of atoms and several rings in its structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the carboxamide groups might participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, it might have a high melting point if it has a large number of intermolecular forces.

Scientific Research Applications

Organic Semiconductors and Optoelectronic Devices

• Potential applications include:
  • Organic Photovoltaics (OPVs) : Investigate its performance as a donor or acceptor material in solar cells. .

Two-Photon Absorption (2PA) Properties

• Key points:
  • .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is a drug, it might interact with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is a drug, it might have side effects. If it is a chemical reagent, it might be hazardous to handle.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising properties as a drug, future research might focus on clinical trials.